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Compound of Interest

Compound Name: Cycloxydim

Cat. No.: B8784830 Get Quote

Disclaimer: Published research on the application of Cycloxydim specifically for selective

weed control in established turfgrass is limited. The information presented herein is compiled

from research in other sectors (agriculture and forestry) and general knowledge of the

Cyclohexanedione (DIM) herbicide family. Cycloxydim and other ACCase inhibitors can cause

significant phytotoxicity to desirable turfgrass species. Therefore, any research should be

conducted with caution and begin with small-scale tolerance trials.

Introduction
Cycloxydim is a post-emergence, systemic herbicide belonging to the cyclohexanedione

chemical family (WSSA Group 1).[1] It is primarily used for the control of annual and perennial

grass weeds in a variety of broadleaf crops.[1][2] Its mode of action is the inhibition of the

acetyl-CoA carboxylase (ACCase) enzyme, which is a critical component in the biosynthesis of

fatty acids in susceptible grass species.[1][3] This inhibition leads to a cessation of growth and

eventual death of the target grass weeds.[4]

Mode of Action and Signaling Pathway
Cycloxydim selectively inhibits the eukaryotic (homomeric) form of the ACCase enzyme found

in the chloroplasts of grasses (Poaceae family).[3][4] This enzyme catalyzes the first committed

step in de novo fatty acid synthesis: the carboxylation of acetyl-CoA to malonyl-CoA.[1][3] Fatty

acids are essential for the production of cell membranes and are vital for plant growth,

particularly in meristematic regions (growing points). By blocking this pathway, Cycloxydim
halts cell division and expansion in these regions.[1] Broadleaf plants are generally tolerant
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because their ACCase enzyme has a different structure that is not susceptible to inhibition by

Cycloxydim.[2][3]

Symptoms of Cycloxydim application on susceptible grasses typically appear within 4 to 5

days.[4] They include a cessation of growth within hours of application, followed by yellowing

(chlorosis) of new leaves and tissue disintegration at the growing points.[3][4] Environmental

conditions can influence the speed of symptom development, with warm, humid conditions

accelerating the herbicide's effect.[4]
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Figure 1. ACCase Inhibition Pathway of Cycloxydim in Grasses.

Data Presentation
Efficacy of Cycloxydim on Grass Weeds (Non-Turfgrass
Context)
The following tables summarize the efficacy of Cycloxydim on various grass species from

studies conducted in agricultural and forestry settings. These weeds are not all common in

turfgrass, but the data provides an indication of the herbicide's spectrum of activity.

Table 1: Efficacy of Cycloxydim on Annual Grass Weeds in Australian Field Trials
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Weed
Species

Common
Name

Application
Rate (g
a.i./ha)

Adjuvant Weed Stage
Control
Level

Avena fatua Wild Oats ≥ 100
Crop Oil
(1.0 L/ha)

Up to early
tillering

Excellent

Lolium

rigidum
Ryegrass ≥ 100

Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Phalaris

paradoxa

Annual

Phalaris
≥ 100

Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Hordeum

leporinum
Barley Grass ≥ 100

Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Bromus

diandrus
Great Brome ≥ 100

Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Triticum

aestivum

(volunteer)

Wheat ≥ 100
Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Hordeum

vulgare

(volunteer)

Barley ≥ 100
Crop Oil (1.0

L/ha)

Up to early

tillering
Excellent

Data sourced from Anderson, C.R. 1990.[4]

Table 2: Efficacy of Cycloxydim on Forest Grass Weeds in the UK
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Weed Species
Common
Name

Application
Rate (kg
a.i./ha)

Application
Timing

Control
Duration

Calamagrostis
epigejos

Wood Small
Reed

0.45
Late April -
Early May

At least 12
weeks

Holcus lanatus Yorkshire Fog 0.45
Late April - Early

May

At least 12

weeks

Deschampsia

flexuosa
Wavy Hair Grass 0.45

Late April - Early

May

At least 12

weeks

Molinia caerulea
Purple Moor

Grass
0.45 (sequential)

October, then

late April

At least 21

weeks

Data sourced from Willoughby, I.H. and Forster, J. 2021.[5][6]

Phytotoxicity of Sethoxydim (a related
Cyclohexanedione) on Turfgrass and other Grass
Species
Due to the lack of data on Cycloxydim, the following table on a related herbicide, Sethoxydim,

is provided for context. It is highly probable that Cycloxydim would exhibit a similar or greater

level of phytotoxicity on these turfgrass species.

Table 3: Tolerance of Various Grass Species to Sethoxydim
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Grass Species Common Name GR₅₀ ( kg/ha )¹ Tolerance Level

Festuca rubra Red Fescue 15 Tolerant

Poa annua Annual Bluegrass > 4 Moderately Tolerant

Festuca arundinacea Tall Fescue 0.22 Susceptible

Bromus tectorum Downy Brome 0.37 Susceptible

Lolium multiflorum Italian Ryegrass 0.017 Highly Susceptible

Agrostis tenuis / A.

stolonifera
Bentgrass Extremely Low Highly Susceptible

¹GR₅₀: Herbicide rate required to reduce growth by 50%. Data from greenhouse experiments.

Sourced from Butler, J.H.B. 2013.[7]

Experimental Protocols
The following are generalized protocols for conducting herbicide research in a turfgrass setting.

These should be adapted based on specific research objectives, environmental conditions, and

local regulations.

Protocol for Turfgrass Tolerance (Phytotoxicity)
Assessment
Objective: To determine the tolerance of various turfgrass species to different rates of

Cycloxydim.

1. Site Selection and Preparation:

Select a uniform, well-established stand of the desired turfgrass species (e.g., Kentucky

bluegrass, perennial ryegrass, tall fescue, bermudagrass).

The site should be free of significant weed pressure and managed under standard practices

for at least one month prior to trial initiation.
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Mow the area to a uniform height (e.g., 2.5 inches for cool-season grasses) 2-3 days before

application.

2. Experimental Design:

Use a Randomized Complete Block Design (RCBD) with 3 or 4 replications.

Plot size: A common plot size is 5 ft x 5 ft (1.5 m x 1.5 m) with 1-2 ft alleys between plots.

3. Treatments:

Untreated control.

Cycloxydim applied at several rates (e.g., 0.1, 0.2, 0.4, 0.8 kg a.i./ha). It is recommended to

include a 2X rate of the anticipated use rate to assess the margin of safety.[8]

Include a standard graminicide used in turfgrass for comparison (e.g., fenoxaprop-p-ethyl).

All herbicide treatments should be applied with a suitable adjuvant (e.g., methylated seed oil

at 1% v/v) as per general recommendations for Cyclohexanediones.[9]

4. Application:

Apply treatments using a CO₂-pressurized backpack sprayer with a boom and flat-fan

nozzles calibrated to deliver a consistent volume (e.g., 20-40 gallons/acre).

Apply on a calm day to avoid drift.

Do not irrigate for at least 24 hours after application to allow for foliar absorption.

5. Data Collection:

Visual Phytotoxicity Ratings: Assess turfgrass injury at 3, 7, 14, 21, and 28 days after

treatment (DAT). Use a scale of 0 to 100%, where 0% = no injury and 100% = complete turf

death.

Turfgrass Quality: Rate the overall quality of the turf on a scale of 1 to 9, where 1 = dead turf,

9 = excellent turf, and 6 is considered minimally acceptable.
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Digital Image Analysis (Optional): Collect overhead digital images of each plot at each rating

date to quantify turf color and cover using specialized software.

6. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

Use a mean separation test (e.g., Fisher's Protected LSD at p ≤ 0.05) to compare treatment

means.[10]

Protocol for Weed Control Efficacy Assessment
Objective: To evaluate the efficacy of Cycloxydim on target grass weeds in a turfgrass stand.

1. Site Selection and Preparation:

Select a turfgrass area with a uniform and sufficiently high population of the target weed

species (e.g., >20% cover of crabgrass).[11]

The desirable turfgrass species should be one known to have some tolerance to the

herbicide, or the objective may be non-selective removal.

2. Experimental Design:

Use a Randomized Complete Block Design (RCBD) with 3 or 4 replications.

Plot size: 5 ft x 5 ft (1.5 m x 1.5 m).

3. Treatments:

Untreated control (weedy check).

Hand-weeded control (weed-free check) to assess turfgrass competition.[8]

Cycloxydim applied at various rates (e.g., 0.1, 0.2, 0.4 kg a.i./ha).

A standard post-emergence graminicide for comparison.

All herbicide treatments should include a suitable adjuvant.
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4. Application:

Apply treatments when the target weed is at the recommended growth stage for control (e.g.,

2-4 leaf stage to early tillering for annual grasses).[12]

Use a calibrated backpack sprayer as described in Protocol 4.1.

5. Data Collection:

Weed Control Ratings: Visually assess the percent control of the target weed species at 7,

14, 21, and 28 DAT. Use a scale of 0 to 100%, where 0% = no control and 100% = complete

control of the weed.

Weed Counts/Cover (Optional): At the beginning and end of the trial, count the number of

weed plants or estimate the percent cover within a quadrat placed in the center of each plot.

Turfgrass Phytotoxicity: Assess injury to the desirable turfgrass as described in Protocol 4.1.

6. Statistical Analysis:

Analyze data using ANOVA and a mean separation test as described in Protocol 4.1.

Experimental Workflow and Logic
The following diagram illustrates a typical workflow for the evaluation of a new herbicide for

turfgrass management research.
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Figure 2. General workflow for herbicide evaluation in turfgrass research.
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Application Notes for Research
Adjuvants: The use of an adjuvant is critical for maximizing the efficacy of Cycloxydim. A

crop oil concentrate (COC) or methylated seed oil (MSO) at 1% v/v is often recommended to

improve foliar penetration and absorption.[4][9]

Application Timing: Apply Cycloxydim when target grasses are actively growing and not

under stress from drought, heat, or cold.[13] Applications to small, immature weeds (e.g., 2-4

leaf stage) are most effective.[12]

Tank-Mixing: Caution is advised when tank-mixing Cycloxydim with broadleaf herbicides.

Antagonism, resulting in reduced grass weed control, has been documented when ACCase

inhibitors are mixed with certain broadleaf herbicides like bentazon.[14] If a tank-mix is

necessary, a "jar test" should be conducted to check for physical compatibility.[15] To

overcome potential antagonism, consider increasing the graminicide rate (within label limits)

or applying the herbicides separately, allowing 1-3 days between applications.[16]

Environmental Factors: Efficacy is generally greater under warm, humid conditions which

favor active plant growth.[4] Rainfall or irrigation within one hour of application may reduce

effectiveness.[17]

Resistance Management: Cycloxydim belongs to WSSA Group 1. To mitigate the risk of

developing herbicide-resistant weed populations, it is crucial to rotate herbicide modes of

action and incorporate integrated weed management practices.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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